![molecular formula C14H13N5O3 B2487735 6-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)nicotinamide CAS No. 2034375-77-2](/img/structure/B2487735.png)
6-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MEX, and it is a derivative of nicotinamide, which is a form of vitamin B3. MEX has been synthesized using various methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
- MMO has shown promise as an anticancer agent. Its unique chemical structure contributes to its ability to inhibit cancer cell growth and induce apoptosis (programmed cell death). Researchers are investigating MMO’s potential in treating various cancers, including breast, lung, and colon cancer .
- Studies suggest that MMO may protect neurons from oxidative stress and inflammation. Its neuroprotective properties make it a candidate for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. Additionally, MMO might enhance cognitive function by modulating neurotransmitter pathways .
- MMO exhibits anti-inflammatory activity by suppressing pro-inflammatory cytokines. Researchers explore its potential in managing chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease .
- MMO displays antimicrobial effects against bacteria, fungi, and viruses. It could be useful in developing novel antibiotics or antiviral drugs. Investigations focus on its mechanism of action and efficacy against specific pathogens .
- MMO influences metabolic pathways, including lipid metabolism and glucose homeostasis. Researchers investigate its role in managing obesity, diabetes, and metabolic syndrome. It may act as a metabolic regulator .
- PDT combines light and a photosensitizer (like MMO) to selectively destroy cancer cells. MMO’s absorption of specific wavelengths makes it suitable for PDT applications. Researchers explore its use in localized cancer treatment .
Anticancer Potential
Neuroprotection and Cognitive Enhancement
Anti-Inflammatory Effects
Antimicrobial Activity
Metabolic Disorders and Obesity
Photodynamic Therapy (PDT)
properties
IUPAC Name |
6-methyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O3/c1-8-3-4-10(6-15-8)14(20)16-7-12-17-13(19-22-12)11-5-9(2)21-18-11/h3-6H,7H2,1-2H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSUZNAIFXZZCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)NCC2=NC(=NO2)C3=NOC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.